Cas no 27115-50-0 (4-Methyl Hippuric Acid)

• Product Name: 4-Methyl Hippuric Acid
• CAS No: 27115-50-0
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD00020449
• CID: 256650
• PubChem ID: 24859708
• Update Time: 2025-05-20

4-Methyl Hippuric Acid Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(4-methylbenzoyl)-
• N-(p-Toluoyl)glycine
• 4-Methylhippuric Acid
• 2-[(4-methylbenzoyl)amino]acetic acid
• 4-Methyl Hippuric Ac
• C10H11NO3
• N-(4-Methylbenzoyl)glycine
• 4-methylbenzoylglycine
• N-(4-Methylbenzoyl)glycine,p-Toluric acid
• p-Methylhippuric acid
• p-Toluric acid
• Glycine, N-(4-methylbenzoyl)-
• 2-(4-methylbenzamido)acetic acid
• Hippuric acid, p-methyl-
• para-methylhippuric acid
• N-(p-Toluoyl)-glycine
• 9QOX0DSK6F
• 2-[(4-Methylphenyl)Formamido]Acetic Acid
• NRSCPTLHWVWLLH-UHFFFAOYSA-N
• (4-Methyl-benzoylamino)-acetic acid
• N-[(4-methylphenyl)carbonyl]glycine
• ((4-methylbenzoy
• NS00014688
• DTXSID00181580
• 4-Methylhippuric acid polymorph I
• F1130-0053
• 27115-50-0
• CHEBI:68552
• N-(p-Methylbenzoyl)glycine
• 4-METHYLHIPPURICACID
• InChI=1/C10H11NO3/c1-7-2-4-8(5-3-7)10(14)11-6-9(12)13/h2-5H,6H2,1H3,(H,11,14)(H,12,13
• 4-methyl hippuric acid
• NSC-126814
• UNII-9QOX0DSK6F
• MFCD00020449
• EN300-03936
• SR-01000514107
• TOLURIC ACID, P-
• AKOS001043926
• N-(4-Methylbenzoyl)glycine; p-Methylhippuric acid; N-(p-Toluoyl)glycine
• HMS557P10
• N-(4-Methyl-d3-benzoyl-d4)glycine
• (4-METHYLBENZOYLAMINO)ACETIC ACID
• ((4-methylbenzoyl)amino)acetic acid
• 4-Methylhippuric acid, 98%
• 2-(4-methylbenzamido)aceticacid
• [(4-Methylbenzoyl)amino]acetic acid #
• CS-0137678
• Oprea1_357822
• M-3784
• SR-01000514107-1
• (((4-METHYLPHENYL)CARBONYL)AMINO)ACETIC ACID
• SCHEMBL1285723
• Maybridge1_005796
• Z56899118
• [(4-Methylbenzoyl)amino]acetic acid
• DivK1c_002084
• Q22132817
• D95330
• 2-[(4-Methylbenzoyl)amino]ethanoic acid
• NSC126814
• FT-0619087
• T0313
• EINECS 248-231-8
• CDS1_001044
• p-toluoylglycine
• BDBM50016613
• 4_MethylHippuricAcid
• NSC 126814
• CHEMBL274877
• ALBB-025852
• doi:10.14272/NRSCPTLHWVWLLH-UHFFFAOYSA-N.1
• BBL025689
• STK696186
• 4-Methyl Hippuric Acid

• MDL： MFCD00020449
• Inchi： 1S/C10H11NO3/c1-7-2-4-8(5-3-7)10(14)11-6-9(12)13/h2-5H,6H2,1H3,(H,11,14)(H,12,13)
• InChI Key： NRSCPTLHWVWLLH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)NCC(=O)O

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.2307 (rough estimate)
• Melting Point: 163-165 °C (lit.)
• Boiling Point: 329.41°C (rough estimate)
• Flash Point: 217.3°C
• Refractive Index: 1.5300 (estimate)
• PSA: 66.40000
• LogP: 1.20030
• Solubility: Not determined

4-Methyl Hippuric Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Methyl Hippuric Acid

Recent Advances in the Study of 4-Methyl Hippuric Acid (CAS: 27115-50-0): A Comprehensive Research Brief

4-Methyl Hippuric Acid (CAS: 27115-50-0) is a metabolite of toluene, a widely used industrial solvent. Recent studies have focused on its role as a biomarker for toluene exposure and its potential applications in toxicology, environmental monitoring, and clinical diagnostics. This research brief synthesizes the latest findings on 4-Methyl Hippuric Acid, highlighting its chemical properties, biological significance, and emerging applications in the field of chemical biology and medicine.

One of the key areas of research involves the development of highly sensitive and specific analytical methods for the detection of 4-Methyl Hippuric Acid in biological samples. Recent advancements in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) have significantly improved the accuracy and efficiency of quantifying this metabolite. These techniques are now being employed in large-scale epidemiological studies to assess occupational and environmental exposure to toluene.

Another important development is the investigation of 4-Methyl Hippuric Acid's potential role in metabolic pathways. Studies have suggested that this metabolite may interact with specific enzymes involved in the detoxification processes, offering insights into the molecular mechanisms of toluene toxicity. Furthermore, researchers are exploring its utility as a diagnostic marker for certain metabolic disorders, although this area remains in the early stages of investigation.

In addition to its biological significance, 4-Methyl Hippuric Acid has garnered attention for its chemical properties. Recent synthetic studies have focused on optimizing the production of this compound for use as a reference standard in analytical laboratories. Innovations in green chemistry have also led to more sustainable methods for its synthesis, reducing the environmental impact of its production.

Despite these advancements, challenges remain in the standardization of 4-Methyl Hippuric Acid measurements across different laboratories. Variability in sample preparation and analytical techniques can lead to discrepancies in reported concentrations, underscoring the need for harmonized protocols. Ongoing efforts by international consortia aim to address these issues and establish best practices for its quantification.

Looking ahead, the potential applications of 4-Methyl Hippuric Acid extend beyond toxicology. Preliminary studies suggest that it may have therapeutic implications, particularly in the modulation of oxidative stress pathways. However, further research is needed to validate these findings and explore the full scope of its biological activities.

In conclusion, 4-Methyl Hippuric Acid (CAS: 27115-50-0) continues to be a compound of significant interest in chemical biology and medicine. Its dual role as a biomarker and a potential therapeutic agent underscores its versatility and importance in both research and clinical settings. Future studies will likely focus on elucidating its molecular mechanisms and expanding its applications in health and environmental sciences.